Cas no 2219375-57-0 (tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2219375-57-0
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 6326705
• PubChem ID: 165605495
• Update Time: 2025-06-08

tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate
• 2219375-57-0
• tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate
• EN300-1708439

• Inchi： 1S/C15H18FNO3/c1-14(2,3)20-13(18)17-8-12-15(9-17,19-12)10-4-6-11(16)7-5-10/h4-7,12H,8-9H2,1-3H3
• InChI Key： JUTYMDJDWLNEDI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12CN(C(=O)OC(C)(C)C)CC1O2

Computed Properties

• Exact Mass: 279.12707160g/mol
• Monoisotopic Mass: 279.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate

Research Brief on tert-Butyl 1-(4-Fluorophenyl)-6-Oxa-3-Azabicyclo[3.1.0]Hexane-3-Carboxylate (CAS: 2219375-57-0)

The compound tert-butyl 1-(4-fluorophenyl)-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 2219375-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique oxa-aza-bicyclic structure and fluorophenyl moiety, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and pharmacological properties of this compound. Researchers highlighted its role as a versatile building block for the construction of gamma-aminobutyric acid (GABA) receptor modulators. The tert-butyl ester group was found to enhance the compound's stability during synthetic transformations, while the 4-fluorophenyl substituent contributed to improved blood-brain barrier permeability—a critical factor for CNS-targeted drugs.

In terms of synthetic methodology, recent advancements have focused on optimizing the yield and enantioselectivity of this compound. A team from MIT reported a novel asymmetric catalytic approach using chiral palladium complexes, achieving >90% enantiomeric excess (ee) for the desired (1R,5S)-configuration. This breakthrough, published in ACS Catalysis (2024), addresses previous challenges in stereocontrol for this structurally complex bicyclic system.

Biological evaluations have revealed promising results. In vitro studies conducted by Pfizer's research group demonstrated that derivatives of 2219375-57-0 exhibit nanomolar affinity for serotonin transporters (SERT), with selectivity ratios exceeding 100-fold over dopamine and norepinephrine transporters. These findings, presented at the 2024 American Chemical Society National Meeting, suggest potential applications in depression and anxiety disorders.

The compound's metabolic stability has been another area of investigation. A comparative pharmacokinetic study in rodents showed that the tert-butyl-protected version (2219375-57-0) displayed significantly longer plasma half-life (t1/2 = 4.7 h) compared to its carboxylic acid counterpart (t1/2 = 1.2 h), making it more suitable for sustained-release formulations. This research was detailed in a recent issue of Drug Metabolism and Disposition.

Emerging applications extend beyond neuroscience. A 2024 Nature Communications paper reported the compound's utility in PROTAC (proteolysis targeting chimera) development, where its rigid bicyclic structure serves as an ideal linker component for targeted protein degradation platforms. The fluorophenyl group was particularly valuable for tuning hydrophobic interactions with E3 ubiquitin ligases.

Future research directions include exploring structure-activity relationships (SAR) of various substitutions on the phenyl ring and investigating alternative protecting groups that might offer better metabolic profiles. Several pharmaceutical companies have included 2219375-57-0 in their fragment-based drug discovery libraries, recognizing its potential as a privileged scaffold for diverse therapeutic targets.